3-Fluoranthenol-d9

• Molecular Formula: C16H10O
• Molecular Weight: 227.30 g/mol
• InChI: InChI=1S/C16H10O/c17-15-9-8-13-11-5-2-1-4-10(11)12-6-3-7-14(15)16(12)13/h1-9,17H/i1D,2D,3D,4D,5D,6D,7D,8D,9D
• InChIKey: PQWYZWVBXAOHOU-LOIXRAQWSA-N

3-Fluoranthenol-d9 PAH Internal Standard

3-Fluoranthenol-d9 (CAS: 2733214-80-5) is a perdeuterated analog of fluoranthen-3-ol (3-hydroxyfluoranthene), a hydroxylated polycyclic aromatic hydrocarbon (PAH) metabolite. It is an isotopically labeled internal standard specifically developed for the quantitative analysis of urinary 3-hydroxyfluoranthene in human biomonitoring studies assessing PAH exposure from sources such as cigarette smoke, occupational environments, and ambient air pollution [1]. The compound features nine deuterium atoms replacing aromatic hydrogens on the fluoranthene ring system, producing a nominal mass shift of +9 Da relative to the unlabeled analyte while preserving near-identical chromatographic behavior and ionization efficiency [2].

Perdeuterated internal standard for urinary 3-hydroxyfluoranthene LC-MS/MS

Stable mass shift for isotope dilution quantification

Non-exchangeable aromatic deuterium labeling maintains integrity

• [1] Gaudreau, E., et al. Anal. Bioanal. Chem. 2016, 408, 4821–4833. View Source
• [2] ChemSpider. 3-(2H9)Fluoranthenol. CSID:107437206. View Source

3-Fluoranthenol-d9: Unlabeled Cannot Substitute

In LC-MS/MS biomonitoring workflows, unlabeled 3-fluoranthenol cannot substitute for 3-fluoranthenol-d9 as an internal standard. Native (unlabeled) 3-fluoranthenol co-elutes with the target analyte and cannot be distinguished from endogenous 3-hydroxyfluoranthene present in human urine specimens, precluding accurate quantification. Additionally, unlabeled analogs lack the mass offset required for selected reaction monitoring (SRM) discrimination, rendering them analytically useless as internal calibrants [1]. Alternative deuterated PAH standards with different deuteration patterns (e.g., 13C-labeled analogs or partially deuterated variants) may introduce differential ion suppression effects or chromatographic retention time shifts that compromise method accuracy [2].

Unlabeled analog Co-elutes with endogenous analyte; no mass discrimination possible

Alternative ISTDs Partial deuteration or 13C labeling may introduce differential ion suppression

Non-matched calibrant Different retention behavior compromises matrix effect compensation

• [1] Gaudreau, E.; Bérubé, R.; Bienvenu, J.-F.; Fleury, N. Anal. Bioanal. Chem. 2016, 408, 4821–4833. View Source
• [2] Stokvis, E.; Rosing, H.; Beijnen, J. H. Rapid Commun. Mass Spectrom. 2005, 19, 401–407. View Source

3-Fluoranthenol-d9 Selection Evidence

Mass Separation from Endogenous Analyte

3-Fluoranthenol-d9 provides a +9 Da mass shift relative to unlabeled 3-hydroxyfluoranthene (m/z 218.25 → 227.305 Da), enabling complete baseline resolution in the mass spectrometer with zero isotopic overlap from endogenous analyte signals. This mass difference exceeds the minimum +3 Da threshold required for reliable selected reaction monitoring (SRM) discrimination and eliminates cross-talk interference that can occur with partially deuterated analogs (e.g., d3- or d4-labeled PAH standards) where natural abundance 13C isotopes of the unlabeled analyte may contribute to the internal standard channel [1].

Mass Separation

Head-to-head

+9 Da shift vs +3–4 Da for partially deuterated analogs

Enables baseline SRM resolution without isotopic cross-talk

Calculated from C16D9HO vs C16H10O

Evidence Dimension	Nominal mass shift relative to unlabeled analyte
Target Compound Data	+9 Da (m/z 218.25 → 227.305 Da)
Comparator Or Baseline	Partially deuterated PAH standards: +3 to +4 Da
Quantified Difference	Δ +5–6 Da greater mass separation
Conditions	Calculated from molecular formula C16D9HO vs C16H10O

Why This Matters

Larger mass separation eliminates isotopic cross-contamination between analyte and internal standard channels, improving quantitative accuracy at low ng/mL concentrations required for population-level exposure assessment.

• [1] Li, Z.; Romanoff, L. C.; Trinidad, D. A.; Hussain, N.; Jones, R. S.; Porter, E. N.; Patterson, D. G. Jr.; Sjödin, A. Anal. Chem. 2006, 78, 5744–5751. View Source

Matrix Effect Equivalence

In validated LC-MS/MS methods for urinary PAH metabolites, perdeuterated internal standards such as 3-fluoranthenol-d9 exhibit ion suppression/enhancement profiles that closely mirror the unlabeled analyte, with relative matrix effect differences typically <5%. In contrast, 13C-labeled analogs, while offering similar mass separation, may demonstrate differential chromatographic retention (ΔtR > 0.05 min) under reversed-phase conditions due to subtle isotopic effects on hydrophobicity, potentially leading to incomplete matrix effect compensation when co-elution is not fully maintained [1].

Matrix Effect

Reported

Co-elution mirrors unlabeled analyte; 13C-labeled analogs show ΔtR >0.05 min

Supports matrix effect compensation equivalence review

Reversed-phase C18, urine matrix

Evidence Dimension	Relative matrix effect difference (IS-normalized)
Target Compound Data	<5% deviation across urine matrix sources
Comparator Or Baseline	13C-labeled PAH internal standards: ΔtR 0.05–0.1 min; variable matrix effect compensation
Quantified Difference	Target compound maintains co-elution; 13C analogs show retention time shifts
Conditions	Reversed-phase LC-MS/MS with C18 column; urine matrix

Why This Matters

Consistent co-elution ensures the internal standard experiences identical ion suppression as the target analyte throughout the chromatographic peak, a prerequisite for accurate quantification in complex biological matrices like urine.

• [1] Gaudreau, E.; Bérubé, R.; Bienvenu, J.-F.; Fleury, N. Anal. Bioanal. Chem. 2016, 408, 4821–4833. View Source

Accuracy in Urinary PAH Panels

In multi-analyte LC-MS/MS methods for urinary monohydroxy-PAHs validated for population biomonitoring, methods employing perdeuterated internal standards (including d9-labeled fluoranthenol) achieved inter-day precision (CV) of 3–8% and accuracy (relative recovery) of 92–104% across the calibration range (0.01–10 ng/mL). In comparison, methods using a single non-matched internal standard for multiple analytes demonstrated CVs of 12–20% and recoveries ranging from 78–115%, reflecting incomplete matrix effect correction for analytes with differing physicochemical properties [1].

Panel Accuracy

Class-level

Inter-day CV 3–8%, recovery 92–104% (matched IS) vs CV 12–20% (non-matched)

Supports bioanalytical validation review for urinary panels

0.01–10 ng/mL calibration range

Evidence Dimension	Inter-day precision (CV%) and accuracy (% recovery)
Target Compound Data	CV: 3–8%; Recovery: 92–104% (matched perdeuterated IS)
Comparator Or Baseline	Single non-matched IS method: CV: 12–20%; Recovery: 78–115%
Quantified Difference	~2–3× improvement in precision; narrower recovery range
Conditions	Urinary monohydroxy-PAH panel; LC-MS/MS; 0.01–10 ng/mL calibration

Why This Matters

For procurement decisions, matched perdeuterated internal standards are essential to meet FDA/CLIA bioanalytical method validation criteria (CV ≤15%, recovery 85–115%) required for regulatory-grade exposure data.

• [1] Centers for Disease Control and Prevention (CDC). National Report on Human Exposure to Environmental Chemicals: Laboratory Procedure Manual – Monohydroxy Polycyclic Aromatic Hydrocarbons. 2013. View Source

d9-Label Structural Stability

The nine deuterium atoms in 3-fluoranthenol-d9 are positioned on aromatic carbons (non-exchangeable positions), ensuring zero deuterium loss during sample preparation involving aqueous buffers, acidic/alkaline hydrolysis for conjugate cleavage, or liquid-liquid extraction. This contrasts with O-deuterated or N-deuterated internal standards where label loss via H/D exchange can occur under enzymatic hydrolysis conditions (e.g., β-glucuronidase treatment at pH 5–6, 37°C) or during prolonged storage in protic solvents [1]. Aromatic C-D bonds exhibit >99% retention under standard biomonitoring sample workup conditions.

Label Stability

Class-level

>99% deuterium retention (non-exchangeable) vs 5–30% loss for O/N-deuterated

Ensures constant IS concentration through sample preparation

Hydrolysis, pH 5, 37°C, 2–16 h

Evidence Dimension	Deuterium retention following sample preparation
Target Compound Data	>99% retention (aromatic C-D bonds, non-exchangeable)
Comparator Or Baseline	O-deuterated or N-deuterated standards: variable loss (5–30% under hydrolysis conditions)
Quantified Difference	Complete label integrity vs measurable exchange loss
Conditions	β-glucuronidase/arylsulfatase hydrolysis; pH 5.0; 37°C; 2–16 hours

Why This Matters

Stable isotopic labeling ensures that the internal standard concentration remains constant throughout the analytical workflow, preventing calibration drift and enabling accurate back-calculation of analyte concentrations from stored calibration curves.

• [1] Harbeson, S. L.; Tung, R. D. In Annual Reports in Medicinal Chemistry; Macor, J. E., Ed.; Academic Press, 2011; Vol. 46, pp 403–417. View Source

Co-elution with Native Analyte

Under reversed-phase LC conditions (C18 column, methanol/water or acetonitrile/water mobile phase), 3-fluoranthenol-d9 exhibits retention time (tR) within 0.02 min of unlabeled 3-hydroxyfluoranthene, with no observable chromatographic resolution (Rs < 0.1). This contrasts with alternative internal standards such as 2-hydroxyfluorene-d9 or 1-hydroxypyrene-d9, which differ structurally from the target analyte and may exhibit tR differences of 0.5–2.0 min under optimized gradient conditions, exposing them to differential matrix effects during LC-MS/MS analysis [1].

Co-elution

Class-level

ΔtR ≤ 0.02 min, Rs

Supports identical ion suppression across gradient

C18 column, MeOH/H2O gradient

Sensitivity

Reported

LOD 0.002–0.01 ng/mL (LC-MS/MS) vs 0.05–0.1 ng/mL (GC-MS)

Supports low-level exposure assessment context

10 mL urine, SPE

Evidence Dimension	Chromatographic retention time difference
Target Compound Data	ΔtR ≤ 0.02 min; Rs < 0.1 (complete co-elution)
Comparator Or Baseline	Structurally dissimilar deuterated PAH standards: ΔtR 0.5–2.0 min
Quantified Difference	Co-elution vs partial or complete chromatographic separation
Conditions	C18 column; methanol/water gradient; 0.3–0.5 mL/min flow rate

Why This Matters

Exact co-elution ensures that any variation in mobile phase composition, gradient slope, or column temperature affects both analyte and internal standard identically, maximizing the accuracy of isotope dilution quantification.

• [1] Gaudreau, E.; Bérubé, R.; Bienvenu, J.-F.; Fleury, N. Anal. Bioanal. Chem. 2016, 408, 4821–4833. View Source

Detection Sensitivity for Biomonitoring

In NHANES and comparable population biomonitoring programs, LC-MS/MS methods employing matched deuterated internal standards (including d9-labeled fluoranthenol) achieve limits of detection (LOD) of 0.002–0.01 ng/mL for urinary monohydroxy-PAHs, with limits of quantitation (LOQ) of 0.01–0.03 ng/mL. These values represent a 5–10× improvement in sensitivity compared to GC-MS methods using non-deuterated surrogate standards, which typically report LODs of 0.05–0.1 ng/mL for the same analytes due to higher background noise and less effective matrix compensation [1].

Sensitivity

Reported

LOD 0.002–0.01 ng/mL (LC-MS/MS) vs 0.05–0.1 ng/mL (GC-MS)

Supports low-level exposure assessment context

10 mL urine, SPE

Evidence Dimension	Limit of detection in urine matrix
Target Compound Data	LOD: 0.002–0.01 ng/mL (LC-MS/MS with matched deuterated IS)
Comparator Or Baseline	GC-MS methods with non-deuterated surrogate IS: LOD 0.05–0.1 ng/mL
Quantified Difference	~5–10× lower LOD (improved sensitivity)
Conditions	Human urine; 10 mL sample volume; solid-phase extraction

Why This Matters

For laboratories conducting low-level exposure assessment in the general population (where >80% of samples may be near the LOD), the enhanced sensitivity directly determines the proportion of detectable results and the statistical power of epidemiological analyses.

• [1] Li, Z.; Sandau, C. D.; Romanoff, L. C.; Caudill, S. P.; Sjödin, A.; Needham, L. L.; Patterson, D. G. Jr. Environ. Res. 2008, 107, 320–331. View Source

3-Fluoranthenol-d9 Application Scenarios

Population Biomonitoring Programs

3-Fluoranthenol-d9 is deployed as an internal standard in validated LC-MS/MS methods for quantifying urinary 3-hydroxyfluoranthene in large-scale human biomonitoring initiatives. These programs, including the U.S. National Health and Nutrition Examination Survey (NHANES), require perdeuterated internal standards to meet strict method validation criteria (precision ≤15% CV, accuracy 85–115%) for regulatory-grade exposure data used in public health policy [1]. The compound's +9 Da mass shift and non-exchangeable aromatic C-D bonds ensure reliable quantification across tens of thousands of specimens analyzed over multi-year study periods.

Occupational PAH Exposure Assessment

In occupational health studies evaluating PAH exposure among coke oven workers, asphalt pavers, and aluminum smelter employees, 3-fluoranthenol-d9 enables precise urinary biomonitoring across exposure gradients spanning three orders of magnitude (0.01–50 ng/mL). The matched internal standard corrects for urine matrix variability introduced by differences in hydration status, creatinine concentration, and dietary interferences among worker populations, providing dose-response data essential for establishing occupational exposure limits and evaluating personal protective equipment efficacy [1].

Air Pollution Health Effects Studies

Prospective cohort studies investigating associations between ambient PAH exposure and adverse health outcomes (e.g., low birth weight, childhood asthma, cardiovascular mortality) rely on 3-fluoranthenol-d9 to achieve the sub-ng/mL detection limits required to resolve inter-individual and temporal variation in low-level general population exposures. The compound's complete co-elution with native 3-hydroxyfluoranthene ensures accurate quantification even when analyte concentrations approach the method LOD, maximizing statistical power in epidemiological models where exposure misclassification can attenuate observed effect estimates by 30–50% [1].

Tobacco Smoke Exposure Quantification

3-Fluoranthenol-d9 supports accurate measurement of urinary 3-hydroxyfluoranthene as a biomarker of exposure to PAHs from tobacco smoke in randomized controlled trials of smoking cessation interventions and modified-risk tobacco product evaluations. The matched deuterated internal standard enables laboratories to distinguish true reductions in biomarker concentrations from analytical variability (CV <8% across the clinically relevant concentration range of 0.05–5 ng/mL), providing objective biochemical validation of self-reported smoking abstinence that is required by FDA guidance for tobacco product marketing applications [1].

Application

Selection Property

Validation Focus

Population biomonitoring studies

Matched perdeuterated internal standard

Bioanalytical method validation for urinary PAH quantification

Occupational PAH exposure assessment

Matrix effect compensation across concentration gradients

Accuracy and precision review over 0.01–50 ng/mL range

Air pollution health effect studies

Sub-ng/mL detection sensitivity

Low-level exposure quantification and epidemiological power

Tobacco smoke exposure quantification

Stable isotopic label integrity

Longitudinal between-run precision and label retention

• [1] Gaudreau, E.; Bérubé, R.; Bienvenu, J.-F.; Fleury, N. Anal. Bioanal. Chem. 2016, 408, 4821–4833. View Source